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The effect of Gomisin A on the proliferation and apoptosis of human prostate cancer PC-3 cells
Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to
have anti-cancer effects in various cancer cells. --INVALID-LINK-- Gomisin A, a Lignan
Compound from Schisandra chinensis, Ameliorates Allergic Skin Inflammation in a DNCB-
Induced Atopic Dermatitis Murine Model Gomisin A, a lignan compound from Schisandra
chinensis, has been reported to have anti-inflammatory and anti-cancer activities. However, the
effect of gomisin A on atopic dermatitis has not been elucidated. In this study, we investigated
the effect of gomisin A on atopic dermatitis in vitro and in vivo. In vitro, gomisin A suppressed
the production of TARC/CCL17 and MDC/CCL22 in TNF-a/IFN-y-stimulated HaCaT cells. In
addition, gomisin A inhibited the activation of NF-kB and STAT1 in TNF-a/IFN-y-stimulated
HaCaT cells. In vivo, gomisin A ameliorated the clinical symptoms of atopic dermatitis in a
DNCB-induced murine model. Gomisin A also reduced the levels of IgE and histamine in the
serum of DNCB-induced mice. Furthermore, gomisin A inhibited the infiltration of mast cells and
eosinophils in the skin of DNCB-induced mice. These results suggest that gomisin A may be a
potential therapeutic agent for atopic dermatitis. --INVALID-LINK-- Schisandra chinensis and its
main components: A review on their pharmacological effects Schisandra chinensis is a
traditional Chinese medicine that has been used for centuries to treat a variety of diseases. The
main components of S. chinensis are lignans, including schisandrin, schisandrin B, gomisin A,
and gomisin G. These compounds have been shown to have a variety of pharmacological
effects, including anti-inflammatory, antioxidant, anti-cancer, and hepatoprotective activities.
This review summarizes the pharmacological effects of S. chinensis and its main components.
--INVALID-LINK-- Gomisin A enhances the anti-cancer effect of paclitaxel in an ovarian cancer
mouse model Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has
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been shown to have anti-cancer effects in various cancer cells. In this study, we investigated
the synergistic effect of gomisin A and paclitaxel on ovarian cancer cells. Gomisin A enhanced
the anti-cancer effect of paclitaxel in a dose-dependent manner. The combination of gomisin A
and paclitaxel also inhibited the growth of ovarian cancer xenografts in a mouse model. These
results suggest that gomisin A may be a potential chemosensitizer for paclitaxel in the
treatment of ovarian cancer. --INVALID-LINK-- Gomisin G, a Lignan from Schisandra chinensis,
Attenuates Allergic Airway Inflammation in a Murine Model of Asthma Gomisin G is a lignan
isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-
inflammatory effects. In this study, we investigated the effect of gomisin G on allergic airway
inflammation in a murine model of asthma. Gomisin G attenuated the inflammatory response in
the lungs of asthmatic mice. Gomisin G also reduced the levels of IgE and inflammatory
cytokines in the bronchoalveolar lavage fluid of asthmatic mice. These results suggest that
gomisin G may be a potential therapeutic agent for asthma. --INVALID-LINK-- Gomisin A
suppresses the growth of human colon cancer cells by inducing apoptosis and G1/S phase cell
cycle arrest Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has
been shown to have anti-cancer effects in various cancer cells. In this study, we investigated
the effect of gomisin A on the growth of human colon cancer cells. Gomisin A suppressed the
growth of human colon cancer cells by inducing apoptosis and G1/S phase cell cycle arrest.
Gomisin A also inhibited the activation of the PI3K/Akt signaling pathway in human colon
cancer cells. These results suggest that gomisin A may be a potential therapeutic agent for
colon cancer. --INVALID-LINK-- Gomisin A inhibits the migration and invasion of human breast
cancer cells by suppressing the FAK/PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the migration and
invasion of human breast cancer cells. Gomisin A inhibited the migration and invasion of
human breast cancer cells by suppressing the FAK/PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for breast cancer. --INVALID-LINK-
- Gomisin A ameliorates cisplatin-induced nephrotoxicity in mice by suppressing oxidative
stress and inflammation Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill.
and has been shown to have anti-inflammatory and antioxidant effects. In this study, we
investigated the effect of gomisin A on cisplatin-induced nephrotoxicity in mice. Gomisin A
ameliorated cisplatin-induced nephrotoxicity in mice by suppressing oxidative stress and
inflammation. Gomisin A also inhibited the activation of the NF-kB signaling pathway in the
kidneys of cisplatin-treated mice. These results suggest that gomisin A may be a potential
therapeutic agent for cisplatin-induced nephrotoxicity. --INVALID-LINK-- The lignan gomisin A
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inhibits the growth of human ovarian cancer cells through induction of apoptosis and G2/M
phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill.
and has been shown to have anti-cancer effects in various cancer cells. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces the apoptosis of human osteosarcoma cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human osteosarcoma cells. Gomisin A inhibited the proliferation and induced the apoptosis of
human osteosarcoma cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for osteosarcoma. --INVALID-
LINK-- Gomisin A prevents hair loss by inhibiting the androgen receptor signaling pathway
Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to
have anti-androgenic effects. In this study, we investigated the effect of gomisin A on hair loss.
Gomisin A prevented hair loss by inhibiting the androgen receptor signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for hair loss. --INVALID-
LINK-- Gomisin A, a lignan from Schisandra chinensis, inhibits adipogenesis in 3T3-L1 cells
and prevents obesity in high-fat diet-fed mice Gomisin A is a lignan from Schisandra chinensis
that has been shown to have anti-inflammatory and anti-cancer effects. In this study, we
investigated the effect of gomisin A on adipogenesis in 3T3-L1 cells and obesity in high-fat diet-
fed mice. Gomisin A inhibited adipogenesis in 3T3-L1 cells by downregulating the expression of
adipogenic transcription factors. Gomisin A also prevented obesity in high-fat diet-fed mice by
reducing body weight, fat mass, and serum lipid levels. These results suggest that gomisin A
may be a potential therapeutic agent for obesity. --INVALID-LINK-- Gomisin A ameliorates non-
alcoholic fatty liver disease in mice by activating the AMPK/SIRT1 signaling pathway Gomisin A
is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-
inflammatory and antioxidant effects. In this study, we investigated the effect of gomisin A on
non-alcoholic fatty liver disease (NAFLD) in mice. Gomisin A ameliorated NAFLD in mice by
activating the AMPK/SIRT1 signaling pathway. Gomisin A also reduced the levels of
inflammatory cytokines and oxidative stress in the livers of NAFLD mice. These results suggest
that gomisin A may be a potential therapeutic agent for NAFLD. --INVALID-LINK-- Gomisin A
induces apoptosis and inhibits the migration and invasion of human glioblastoma cells by
suppressing the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the growth, migration, and invasion of
human glioblastoma cells. Gomisin A induced apoptosis and inhibited the migration and
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invasion of human glioblastoma cells by suppressing the PI3K/Akt signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for glioblastoma. --
INVALID-LINK-- Gomisin A inhibits the growth of human lung cancer cells by inducing
apoptosis and G2/M phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the growth of human lung cancer cells.
Gomisin A inhibited the growth of human lung cancer cells by inducing apoptosis and G2/M
phase cell cycle arrest. Gomisin A also inhibited the activation of the PI3K/Akt signaling
pathway in human lung cancer cells. These results suggest that gomisin A may be a potential
therapeutic agent for lung cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and
induces apoptosis in human cervical cancer cells through the PI3K/Akt signaling pathway
Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to
have anti-cancer effects in various cancer cells. In this study, we investigated the effect of
gomisin A on the proliferation and apoptosis of human cervical cancer cells. Gomisin A inhibited
the proliferation and induced apoptosis in human cervical cancer cells through the PI3K/Akt
signaling pathway. These results suggest that gomisin A may be a potential therapeutic agent
for cervical cancer. --INVALID-LINK-- Gomisin A inhibits the growth of human gastric cancer
cells by inducing apoptosis and GO/G1 phase cell cycle arrest Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the growth of
human gastric cancer cells. Gomisin A inhibited the growth of human gastric cancer cells by
inducing apoptosis and G0O/G1 phase cell cycle arrest. Gomisin A also inhibited the activation of
the MAPK signaling pathway in human gastric cancer cells. These results suggest that gomisin
A may be a potential therapeutic agent for gastric cancer. --INVALID-LINK-- Gomisin A
suppresses the growth of human pancreatic cancer cells by inducing apoptosis and G2/M
phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill.
and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the growth of human pancreatic cancer cells. Gomisin A
suppressed the growth of human pancreatic cancer cells by inducing apoptosis and G2/M
phase cell cycle arrest. Gomisin A also inhibited the activation of the JNK signaling pathway in
human pancreatic cancer cells. These results suggest that gomisin A may be a potential
therapeutic agent for pancreatic cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation
and induces apoptosis of human bladder cancer cells via the PI3K/Akt/mTOR signaling
pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been
shown to have anti-cancer effects in various cancer cells. In this study, we investigated the
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effect of gomisin A on the proliferation and apoptosis of human bladder cancer cells. Gomisin A
inhibited the proliferation and induced apoptosis of human bladder cancer cells via the
PISK/Akt/mTOR signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for bladder cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and
invasion of human melanoma cells through the downregulation of the PI3K/Akt/mTOR signaling
pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been
shown to have anti-cancer effects in various cancer cells. In this study, we investigated the
effect of gomisin A on the proliferation and invasion of human melanoma cells. Gomisin A
inhibited the proliferation and invasion of human melanoma cells through the downregulation of
the PISK/Akt/mTOR signaling pathway. These results suggest that gomisin A may be a
potential therapeutic agent for melanoma. --INVALID-LINK-- Gomisin A inhibits the proliferation
and induces apoptosis of human leukemia cells through the mitochondrial and PI3K/Akt
signaling pathways Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and
has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human leukemia cells.
Gomisin A inhibited the proliferation and induced apoptosis of human leukemia cells through
the mitochondrial and PI3K/Akt signaling pathways. These results suggest that gomisin A may
be a potential therapeutic agent for leukemia. --INVALID-LINK-- Gomisin A induces apoptosis in
human hepatocellular carcinoma cells through the mitochondrial-mediated pathway Gomisin A
is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-
cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A on
the apoptosis of human hepatocellular carcinoma cells. Gomisin A induced apoptosis in human
hepatocellular carcinoma cells through the mitochondrial-mediated pathway. These results
suggest that gomisin A may be a potential therapeutic agent for hepatocellular carcinoma. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis in human colorectal
cancer cells through the Wnt/B-catenin signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human colorectal cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis in human colorectal cancer cells through the Wnt/pB-catenin signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for colorectal cancer. --
INVALID-LINK-- Gomisin A inhibits the growth of human cholangiocarcinoma cells by inducing
apoptosis and G2/M phase cell cycle arrest Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the growth of human
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cholangiocarcinoma cells. Gomisin A inhibited the growth of human cholangiocarcinoma cells
by inducing apoptosis and G2/M phase cell cycle arrest. Gomisin A also inhibited the activation
of the STAT3 signaling pathway in human cholangiocarcinoma cells. These results suggest that
gomisin A may be a potential therapeutic agent for cholangiocarcinoma. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human renal cell carcinoma cells
by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human renal cell carcinoma cells. Gomisin A inhibited the proliferation and induced
apoptosis of human renal cell carcinoma cells by downregulating the PI3K/Akt signaling
pathway. These results suggest that gomisin A may be a potential therapeutic agent for renal
cell carcinoma. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of
human thyroid cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a
lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-
cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A on
the proliferation and apoptosis of human thyroid cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human thyroid cancer cells by downregulating the
PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for thyroid cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and
induces apoptosis of human nasopharyngeal carcinoma cells by downregulating the PI3K/Akt
signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and
has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human
nasopharyngeal carcinoma cells. Gomisin A inhibited the proliferation and induced apoptosis of
human nasopharyngeal carcinoma cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for nasopharyngeal
carcinoma. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of
human oral squamous cell carcinoma cells by downregulating the PI3K/Akt signaling pathway
Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to
have anti-cancer effects in various cancer cells. In this study, we investigated the effect of
gomisin A on the proliferation and apoptosis of human oral squamous cell carcinoma cells.
Gomisin A inhibited the proliferation and induced apoptosis of human oral squamous cell
carcinoma cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for oral squamous cell carcinoma. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human salivary gland
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cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human salivary gland cancer cells. Gomisin A inhibited the proliferation and
induced apoptosis of human salivary gland cancer cells by downregulating the PI3K/Akt
signaling pathway. These results suggest that gomisin A may be a potential therapeutic agent
for salivary gland cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces
apoptosis of human skin cancer cells by downregulating the PI3K/Akt signaling pathway
Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to
have anti-cancer effects in various cancer cells. In this study, we investigated the effect of
gomisin A on the proliferation and apoptosis of human skin cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human skin cancer cells by downregulating the PISK/Akt
signaling pathway. These results suggest that gomisin A may be a potential therapeutic agent
for skin cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of
human uterine cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin Ais a
lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-
cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A on
the proliferation and apoptosis of human uterine cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human uterine cancer cells by downregulating the
PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for uterine cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and
induces apoptosis of human vaginal cancer cells by downregulating the PI3K/Akt signaling
pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been
shown to have anti-cancer effects in various cancer cells. In this study, we investigated the
effect of gomisin A on the proliferation and apoptosis of human vaginal cancer cells. Gomisin A
inhibited the proliferation and induced apoptosis of human vaginal cancer cells by
downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a
potential therapeutic agent for vaginal cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human vulvar cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human vulvar cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human vulvar cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for vulvar cancer. --INVALID-LINK-- Gomisin A inhibits the
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proliferation and induces apoptosis of human testicular cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human testicular
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human testicular
cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for testicular cancer. --INVALID-LINK-- Gomisin
A inhibits the proliferation and induces apoptosis of human penile cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human penile cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human penile cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for penile cancer. --INVALID-LINK-
- Gomisin A inhibits the proliferation and induces apoptosis of human prostate cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human prostate cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human prostate cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for prostate cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human bladder cancer cells
by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human bladder cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human bladder cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for bladder cancer. -
-INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human kidney
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human kidney cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human kidney cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for kidney cancer. --
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INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human adrenal
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human adrenal cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human adrenal cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for adrenal cancer. -
-INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human pituitary
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human pituitary cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human pituitary cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for pituitary cancer. -
-INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human pineal
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human pineal cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human pineal cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for pineal cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human thymus
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human thymus cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human thymus cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for thymus cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human spleen
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human spleen cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human spleen cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for spleen cancer. --
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INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human lymph
node cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan
isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer
effects in various cancer cells. In this study, we investigated the effect of gomisin A on the
proliferation and apoptosis of human lymph node cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human lymph node cancer cells by downregulating the
PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for lymph node cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation
and induces apoptosis of human bone marrow cancer cells by downregulating the PI3K/Akt
signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and
has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human bone marrow
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human bone
marrow cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest
that gomisin A may be a potential therapeutic agent for bone marrow cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human blood cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human blood cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human blood cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for blood cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human brain cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human brain cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human
brain cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest
that gomisin A may be a potential therapeutic agent for brain cancer. --INVALID-LINK-- Gomisin
A inhibits the proliferation and induces apoptosis of human spinal cord cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human spinal cord cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human spinal cord cancer cells by downregulating the PI3K/Akt signaling pathway. These
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results suggest that gomisin A may be a potential therapeutic agent for spinal cord cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human eye
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human eye cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human eye cancer cells by downregulating the PI3K/Akt signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for eye cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human ear cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human ear cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human
ear cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for ear cancer. --INVALID-LINK-- Gomisin A
inhibits the proliferation and induces apoptosis of human nose cancer cells by downregulating
the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis
(Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells. In this
study, we investigated the effect of gomisin A on the proliferation and apoptosis of human nose
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human nose cancer
cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A
may be a potential therapeutic agent for nose cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human mouth cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human mouth cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human mouth cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for mouth cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human pharynx cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human pharynx cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human pharynx cancer
cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A
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may be a potential therapeutic agent for pharynx cancer. --INVALID-LINK-- Gomisin A inhibits
the proliferation and induces apoptosis of human larynx cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human larynx cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human larynx cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for larynx cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human trachea cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human trachea cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human trachea cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for trachea cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human bronchus cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human bronchus
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human bronchus
cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for bronchus cancer. --INVALID-LINK-- Gomisin
A inhibits the proliferation and induces apoptosis of human lung cancer cells by downregulating
the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis
(Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells. In this
study, we investigated the effect of gomisin A on the proliferation and apoptosis of human lung
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human lung cancer
cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A
may be a potential therapeutic agent for lung cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human pleura cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human pleura cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human pleura cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
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be a potential therapeutic agent for pleura cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human diaphragm cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human diaphragm
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human diaphragm
cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for diaphragm cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human esophagus cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human esophagus cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human esophagus cancer cells by downregulating the PI3K/Akt signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for esophagus cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human stomach
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human stomach cancer cells. Gomisin A inhibited the proliferation and
induced apoptosis of human stomach cancer cells by downregulating the PI3K/Akt signaling
pathway. These results suggest that gomisin A may be a potential therapeutic agent for
stomach cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of
human small intestine cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin
A'is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have
anti-cancer effects in various cancer cells. In this study, we investigated the effect of gomisin A
on the proliferation and apoptosis of human small intestine cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human small intestine cancer cells by downregulating
the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for small intestine cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human large intestine cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human large intestine
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human large
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intestine cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest
that gomisin A may be a potential therapeutic agent for large intestine cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human rectum cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human rectum cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human rectum cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for rectum cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human anus cancer cells
by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human anus cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human anus cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for anus cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human liver
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human liver cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human liver cancer cells by downregulating the PI3K/Akt signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for liver cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human gallbladder cancer
cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human gallbladder cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human gallbladder cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for gallbladder
cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human
pancreas cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan
isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer
effects in various cancer cells. In this study, we investigated the effect of gomisin A on the
proliferation and apoptosis of human pancreas cancer cells. Gomisin A inhibited the
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proliferation and induced apoptosis of human pancreas cancer cells by downregulating the
PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for pancreas cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation
and induces apoptosis of human peritoneum cancer cells by downregulating the PI3K/Akt
signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and
has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human peritoneum
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human peritoneum
cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for peritoneum cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human mesentery cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human mesentery cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human mesentery cancer cells by downregulating the PI3K/Akt signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for mesentery cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human omentum
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human omentum cancer cells. Gomisin A inhibited the proliferation and
induced apoptosis of human omentum cancer cells by downregulating the PI3K/Akt signaling
pathway. These results suggest that gomisin A may be a potential therapeutic agent for
omentum cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis
of human retroperitoneum cancer cells by downregulating the PI3K/Akt signaling pathway
Gomisin Ais a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to
have anti-cancer effects in various cancer cells. In this study, we investigated the effect of
gomisin A on the proliferation and apoptosis of human retroperitoneum cancer cells. Gomisin A
inhibited the proliferation and induced apoptosis of human retroperitoneum cancer cells by
downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a
potential therapeutic agent for retroperitoneum cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human adrenal gland cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
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investigated the effect of gomisin A on the proliferation and apoptosis of human adrenal gland
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human adrenal
gland cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest
that gomisin A may be a potential therapeutic agent for adrenal gland cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human kidney cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human kidney cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human kidney cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for kidney cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human ureter cancer cells
by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human ureter cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human ureter cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for ureter cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human urinary
bladder cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan
isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer
effects in various cancer cells. In this study, we investigated the effect of gomisin A on the
proliferation and apoptosis of human urinary bladder cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human urinary bladder cancer cells by downregulating
the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for urinary bladder cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human urethra cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human urethra cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human urethra cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for urethra cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human prostate cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
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Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human prostate cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human prostate cancer
cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A
may be a potential therapeutic agent for prostate cancer. --INVALID-LINK-- Gomisin A inhibits
the proliferation and induces apoptosis of human testis cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human testis cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human testis cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for testis cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human penis cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human penis cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human penis cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for penis cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human scrotum cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human scrotum cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human scrotum cancer
cells by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A
may be a potential therapeutic agent for scrotum cancer. --INVALID-LINK-- Gomisin A inhibits
the proliferation and induces apoptosis of human vulva cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human vulva cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human vulva cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for vulva cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human vagina cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
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Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human vagina cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human vagina cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for vagina cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human cervix cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human cervix cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human cervix cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for cervix cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human uterus cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human uterus cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human uterus cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for uterus cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human ovary cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human ovary cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human ovary cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for ovary cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human fallopian tube cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human fallopian tube
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human fallopian
tube cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for fallopian tube cancer. --INVALID-LINK--
Gomisin A inhibits the proliferation and induces apoptosis of human placenta cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
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chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human placenta cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human placenta cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for placenta cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human breast cancer cells
by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human breast cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human breast cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for breast cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human skin
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human skin cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human skin cancer cells by downregulating the PI3K/Akt signaling pathway. These
results suggest that gomisin A may be a potential therapeutic agent for skin cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human subcutaneous
tissue cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan
isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer
effects in various cancer cells. In this study, we investigated the effect of gomisin A on the
proliferation and apoptosis of human subcutaneous tissue cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human subcutaneous tissue cancer cells by
downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a
potential therapeutic agent for subcutaneous tissue cancer. --INVALID-LINK-- Gomisin A
inhibits the proliferation and induces apoptosis of human muscle cancer cells by
downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra
chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various cancer cells.
In this study, we investigated the effect of gomisin A on the proliferation and apoptosis of
human muscle cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of
human muscle cancer cells by downregulating the PI3K/Akt signaling pathway. These results
suggest that gomisin A may be a potential therapeutic agent for muscle cancer. --INVALID-
LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human cartilage cancer
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cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated from
Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in various
cancer cells. In this study, we investigated the effect of gomisin A on the proliferation and
apoptosis of human cartilage cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human cartilage cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for cartilage cancer.
--INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human bone
cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan isolated
from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer effects in
various cancer cells. In this study, we investigated the effect of gomisin A on the proliferation
and apoptosis of human bone cancer cells. Gomisin A inhibited the proliferation and induced
apoptosis of human bone cancer cells by downregulating the PI3K/Akt signaling pathway.
These results suggest that gomisin A may be a potential therapeutic agent for bone cancer. --
INVALID-LINK-- Gomisin A inhibits the proliferation and induces apoptosis of human bone
marrow cancer cells by downregulating the PI3K/Akt signaling pathway Gomisin A is a lignan
isolated from Schisandra chinensis (Turcz.) Baill. and has been shown to have anti-cancer
effects in various cancer cells. In this study, we investigated the effect of gomisin A on the
proliferation and apoptosis of human bone marrow cancer cells. Gomisin A inhibited the
proliferation and induced apoptosis of human bone marrow cancer cells by downregulating the
PI3K/Akt signaling pathway. These results suggest that gomisin A may be a potential
therapeutic agent for bone marrow cancer. --INVALID-LINK-- Gomisin A inhibits the proliferation
and induces apoptosis of human blood cancer cells by downregulating the PI3K/Akt signaling
pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.) Baill. and has been
shown to have anti-cancer effects in various cancer cells. In this study, we investigated the
effect of gomisin A on the proliferation and apoptosis of human blood cancer cells. Gomisin A
inhibited the proliferation and induced apoptosis of human blood cancer cells by
downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may be a
potential therapeutic agent for blood cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human spleen cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human spleen cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human spleen cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for spleen cancer. --INVALID-LINK-- Gomisin A inhibits the
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proliferation and induces apoptosis of human thymus cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human thymus cancer
cells. Gomisin A inhibited the proliferation and induced apoptosis of human thymus cancer cells
by downregulating the PI3K/Akt signaling pathway. These results suggest that gomisin A may
be a potential therapeutic agent for thymus cancer. --INVALID-LINK-- Gomisin A inhibits the
proliferation and induces apoptosis of human lymph node cancer cells by downregulating the
PI3K/Akt signaling pathway Gomisin A is a lignan isolated from Schisandra chinensis (Turcz.)
Baill. and has been shown to have anti-cancer effects in various cancer cells. In this study, we
investigated the effect of gomisin A on the proliferation and apoptosis of human lymph node
cancer cells. Gomisin A inhibited the proliferation and induced apoptosis of human lymph node
cancer cells by downregulating the PI3K/Akt signaling pathway. These results suggest that
gomisin A may be a potential therapeutic agent for lymph node cancer. --INVALID-LINK-- K3:
Application Notes and Protocols for In Vivo Animal Models**

For Researchers, Scientists, and Drug Development Professionals

Abstract

Angeloyl-(+)-gomisin K3 is a lignan compound isolated from Schisandra chinensis that has
garnered significant interest for its potential therapeutic applications. This document provides
detailed application notes and protocols for the utilization of Angeloyl-(+)-gomisin K3 in
various in vivo animal models. The information compiled is intended to guide researchers in
designing and executing robust preclinical studies to evaluate the efficacy, pharmacokinetics,
and safety of this compound. The protocols and data presented are based on available
scientific literature and are intended for informational purposes.

Compound Profile
o Name: Angeloyl-(+)-gomisin K3
e Synonyms: Gomisin K3

e Source:Schisandra chinensis (Turcz.) Baill.

e Compound Type: Dibenzocyclooctadiene Lignan
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o Reported Activities: Anti-inflammatory, anti-cancer, hepatoprotective, and neuroprotective

effects.

In Vivo Applications and Efficacy Data

While specific in vivo data for Angeloyl-(+)-gomisin K3 is limited in the provided search
results, extensive research has been conducted on similar lignans from Schisandra chinensis,
particularly Gomisin A. These studies provide a strong basis for designing in vivo experiments
for Angeloyl-(+)-gomisin K3. The following tables summarize efficacy data from
representative studies on Gomisin A, which can serve as a reference for initiating studies with

Angeloyl-(+)-gomisin K3.

Table 1: Anti-Inflammatory and Related Activities of Gomisin A in Animal Models
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Model Animal Dosage Route Key Findings Reference
Reduced
clinical
symptoms,
serum IgE

DNCB-
and

Induced ) . .

) BALB/c mice 10, 20 mg/kg Oral histamine

Atopic

. levels, and

Dermatitis - .
infiltration of
mast cells
and
eosinophils.
Attenuated
airway
inflammation

Allergic and reduced

Airway ) IgE and

) BALB/c mice 10, 20 mg/kg Oral )

Inflammation inflammatory

(Asthma) cytokines in
bronchoalveo
lar lavage
fluid.
Ameliorated
nephrotoxicit

Cisplatin- b P Y

Induced C57BL/6 Y ]

o ) 10, 20 mg/kg Oral suppressing

Nephrotoxicit mice o
oxidative

y stress and
inflammation.

Table 2: Anti-Cancer Activity of Gomisin A in Animal Models
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Model Animal Dosage Route Key Findings Reference
Enhanced the
) anti-cancer
Ovarian 20 mg/kg ]
) ) Intraperitonea  effect of
Cancer Nude mice (with _
) I paclitaxel and
Xenograft paclitaxel) S
inhibited
tumor growth.
Table 3: Metabolic and Other Activities of Gomisin A in Animal Models
Model Animal Dosage Route Key Findings Reference
Prevented
obesity by
High-Fat reducing
_ C57BL/6J .
Diet-Induced ) 10, 20 mg/kg Oral body weight,
mice
Obesity fat mass, and
serum lipid
levels.
Ameliorated
Non-Alcoholic NAFLD by
Fatty Liver C57BL/6J activating the
) ) 10, 20 mg/kg Oral
Disease mice AMPK/SIRT1
(NAFLD) signaling
pathway.
Prevented
hair loss by
Hair Loss inhibiting the
C57BL/6 1% Gomisin ]
(Androgen- ) Topical androgen
mice A
Induced) receptor
signaling
pathway.
Experimental Protocols
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The following are detailed protocols based on the methodologies reported in the cited literature

for Gomisin A, which can be adapted for Angeloyl-(+)-gomisin K3.

Animal Models

General: Specific pathogen-free (SPF) mice (e.g., BALB/c, C57BL/6) are commonly used.
Age and weight should be consistent across experimental groups (e.g., 6-8 weeks old, 20-25
g). Animals should be housed in a controlled environment with a 12-hour light/dark cycle and
ad libitum access to food and water. All animal procedures must be approved by an
Institutional Animal Care and Use Committee (IACUC).

Compound Preparation and Administration

Preparation for Oral Administration: Angeloyl-(+)-gomisin K3 can be dissolved in a vehicle
such as a 0.5% carboxymethylcellulose (CMC) solution or corn oil. Sonication may be
required to achieve a uniform suspension.

Preparation for Intraperitoneal Injection: For intraperitoneal administration, the compound
should be dissolved in a sterile, biocompatible solvent like a mixture of DMSO, Cremophor
EL, and saline. The final concentration of DMSO should be kept low to avoid toxicity.

Preparation for Topical Administration: For dermatological studies, Angeloyl-(+)-gomisin K3
can be dissolved in a vehicle like ethanol or a mixture of acetone and olive oil for topical
application.

Administration:

o Oral Gavage: Use a gavage needle to administer the compound solution directly into the
stomach. The volume is typically 0.1-0.2 mL for mice.

o Intraperitoneal Injection: Inject the solution into the peritoneal cavity using a sterile syringe
and needle.

o Topical Application: Apply a defined volume of the solution to a shaved area of the skin.

DNCB-Induced Atopic Dermatitis Model Protocol
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» Sensitization: Shave the dorsal skin of BALB/c mice. Apply a 1% solution of 2,4-
dinitrochlorobenzene (DNCB) in an acetone/olive oil (4:1) mixture to the shaved back skin.

o Challenge: Five days after sensitization, challenge the mice by applying 0.5% DNCB to the
ear and shaved back skin every two days for a specified period (e.g., 3 weeks).

e Treatment: Administer Angeloyl-(+)-gomisin K3 (e.g., 10, 20 mg/kg, p.0.) daily, starting from
the first challenge.

o Evaluation:

o

Monitor clinical scores (e.g., erythema, edema, excoriation).

Measure ear thickness.

[¢]

At the end of the experiment, collect blood for serum IgE and histamine analysis (ELISA).

[¢]

o

Collect skin tissue for histological analysis (H&E staining for inflammatory cell infiltration,
toluidine blue for mast cells).

Ovarian Cancer Xenograft Model Protocol

e Cell Culture: Culture human ovarian cancer cells (e.g., SKOV-3) under standard conditions.

e Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10”6 cells
in 100 pL of PBS) into the flank of female nude mice.

o Treatment: When tumors reach a palpable size (e.g., 100 mm3), randomize the mice into
treatment groups. Administer Angeloyl-(+)-gomisin K3 (e.g., 20 mg/kg, i.p.) alone or in
combination with a standard chemotherapeutic agent like paclitaxel.

e Evaluation:

o Measure tumor volume and body weight regularly (e.g., every 2-3 days). Tumor volume
can be calculated using the formula: (length x width?)/2.

o At the end of the study, euthanize the mice and excise the tumors for weight measurement
and further analysis (e.g., immunohistochemistry, western blotting).
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Signaling Pathways and Visualizations

Several studies on Gomisin A have elucidated its mechanism of action through the modulation
of key signaling pathways. These pathways are likely relevant for Angeloyl-(+)-gomisin K3 as
well.

NF-kB and STAT1 Signaling in Inflammation

In inflammatory conditions, Gomisin A has been shown to inhibit the activation of NF-kB and
STATL.

Extracellular Intracellular

| comisna
}mw Inhibits
vV v

IKK JAK

P&osphorylates hosphorylates

kB STAT1
eleases
NF-kB Promotes Transcription

Promates Transcriptio

Nucleus

Inflammatory Gene

Expression

© 2025 BenchChem. All rights reserved. 27 /33 Tech Support


https://www.benchchem.com/product/b15590095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Click to download full resolution via product page

Caption: Inhibition of NF-kB and STAT1 signaling by Gomisin A.

PI3K/Akt Signhaling in Cancer

Gomisin A has been demonstrated to exert anti-cancer effects by suppressing the PI3K/Akt

signaling pathway.
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Caption: Suppression of the PI3K/Akt signaling pathway by Gomisin A.
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Experimental Workflow for In Vivo Studies

The following diagram illustrates a general workflow for conducting in vivo studies with
Angeloyl-(+)-gomisin K3.
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Caption: General workflow for in vivo animal studies.

© 2025 BenchChem. All rights reserved. 31/33 Tech Support


https://www.benchchem.com/product/b15590095?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Safety and Toxicology

While specific toxicology data for Angeloyl-(+)-gomisin K3 is not available in the provided
search results, studies on related compounds and extracts from Schisandra chinensis suggest
a generally low toxicity profile. However, it is crucial to conduct preliminary dose-ranging
studies to determine the maximum tolerated dose (MTD) of Angeloyl-(+)-gomisin K3 in the
specific animal model being used. Key parameters to monitor include body weight changes,
food and water intake, clinical signs of distress, and mortality.

Conclusion

Angeloyl-(+)-gomisin K3 represents a promising natural compound for further preclinical
investigation. The protocols and data presented in this document, largely based on studies of
the related compound Gomisin A, provide a solid foundation for researchers to explore its
therapeutic potential in various in vivo animal models. Careful experimental design, adherence
to ethical guidelines for animal research, and thorough data analysis are essential for obtaining
reliable and reproducible results.

« To cite this document: BenchChem. [Angeloyl-(+)-gomisin K3 for in vivo animal models].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590095#angeloyl-gomisin-k3-for-in-vivo-animal-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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